Cas no 2757952-28-4 (Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate)
Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
- 2757952-28-4
- EN300-37101607
- Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
-
- Inchi: 1S/C13H24N2O3/c1-12(2,3)18-11(16)8-13(9-17-10-13)15-6-4-14-5-7-15/h14H,4-10H2,1-3H3
- InChI Key: FKCXKIVQUPNJBN-UHFFFAOYSA-N
- SMILES: O1CC(CC(=O)OC(C)(C)C)(C1)N1CCNCC1
Computed Properties
- Exact Mass: 256.17869263g/mol
- Monoisotopic Mass: 256.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 50.8Ų
Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37101607-0.05g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 0.05g |
$1224.0 | 2025-03-18 | |
| Enamine | EN300-37101607-0.1g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 0.1g |
$1283.0 | 2025-03-18 | |
| Enamine | EN300-37101607-0.25g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 0.25g |
$1341.0 | 2025-03-18 | |
| Enamine | EN300-37101607-0.5g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 0.5g |
$1399.0 | 2025-03-18 | |
| Enamine | EN300-37101607-1.0g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 1.0g |
$1458.0 | 2025-03-18 | |
| Enamine | EN300-37101607-2.5g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 2.5g |
$2856.0 | 2025-03-18 | |
| Enamine | EN300-37101607-5.0g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 5.0g |
$4226.0 | 2025-03-18 | |
| Enamine | EN300-37101607-10.0g |
tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate |
2757952-28-4 | 95.0% | 10.0g |
$6266.0 | 2025-03-18 |
Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate
Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate (CAS No. 2757952-28-4): A Versatile Building Block in Modern Drug Discovery
In the rapidly evolving field of pharmaceutical chemistry, Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate (CAS No. 2757952-28-4) has emerged as a critical intermediate for the synthesis of novel therapeutic agents. This compound, characterized by its unique oxetane and piperazine moieties, offers exceptional versatility in drug design, particularly in the development of central nervous system (CNS) targeted molecules and GPCR modulators. Its structural features align with current trends in fragment-based drug discovery (FBDD) and bioisosteric replacement, making it a sought-after reagent in medicinal chemistry.
The oxetane ring in Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate is a key highlight, as it enhances metabolic stability and improves pharmacokinetic properties—a hot topic in AI-driven drug design discussions. Researchers frequently search for compounds like this to address challenges such as blood-brain barrier (BBB) penetration and oral bioavailability optimization. The piperazine component further expands its utility, enabling interactions with diverse biological targets, including serotonin receptors and dopamine transporters, which are central to treating neurological disorders.
From a synthetic perspective, the tert-butyl ester group in this compound provides a convenient handle for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening (HTS) workflows. Recent publications highlight its role in constructing PROTACs (proteolysis-targeting chimeras)—a breakthrough technology in targeted protein degradation. This aligns with growing interest in small-molecule degraders, a trending topic in 2024 drug development forums.
Beyond its pharmaceutical applications, Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate has garnered attention in peptide mimetics research. Its ability to mimic protein-protein interaction (PPI) interfaces makes it valuable for developing allosteric modulators, another area dominating Google Scholar searches. The compound’s chiral center also opens doors to enantioselective synthesis strategies, a subject frequently queried in Cheminformatics databases.
In conclusion, Tert-butyl 2-[3-(piperazin-1-yl)oxetan-3-yl]acetate (CAS No. 2757952-28-4) exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to neuropharmacology, cancer immunotherapy, and precision medicine ensures its continued prominence in both academic and industrial research, answering the persistent demand for next-generation drug scaffolds.
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